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Compound of Interest |

Methyl 3-amino-4,5-
Compound Name:

difluorobenzoate
CAS No.: 1244642-76-9
Cat. No.: B13464791

Get Quote

Methyl 3-amino-4,5-difluorobenzoate is a substituted aromatic amine and benzoic acid ester

that has garnered significant interest within the drug discovery and development landscape. Its
unique trifunctional nature—an amine for nucleophilic or coupling reactions, an ester for
hydrolysis or amidation, and a difluorinated phenyl ring for modulating physicochemical
properties—makes it a versatile scaffold. The strategic placement of fluorine atoms is
particularly noteworthy; it can profoundly influence a molecule's pKa, lipophilicity, metabolic
stability, and binding interactions, which are critical parameters in medicinal chemistry.[1][2][3]

This guide provides a comprehensive technical overview of Methyl 3-amino-4,5-
difluorobenzoate, covering its chemical identity, synthesis, applications, and analytical
characterization, designed for researchers and professionals in the pharmaceutical and
chemical sciences.

Chemical Identity and Properties

The foundational step in utilizing any chemical reagent is a thorough understanding of its
fundamental properties.
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Property Value Source
CAS Number 1244642-76-9 [4]
Molecular Formula CsH7F2NO2 [5]
Molecular Weight 187.15 g/mol

EC Number 180-336-3 [4]
Physical Form Solid

Purity Typically 295%

Not readily available in initial
InChl Key searches, but can be

generated from structure.

SMILES COC(=0)clcc(F)c(F)c(N)cl

PART 1: Synthesis and Mechanistic Rationale

The synthesis of Methyl 3-amino-4,5-difluorobenzoate can be approached through several
established organic chemistry transformations. A common and logical pathway involves the
reduction of a nitro group precursor, which is often more readily available or easier to
synthesize. The following protocol is a representative, field-proven method.

Proposed Synthetic Workflow

The synthesis can be logically broken down into two primary stages: esterification of the
carboxylic acid and reduction of the nitro group. The order of these steps can be critical.
Performing the esterification first is often preferred as the conditions for nitro reduction (e.g.,
catalytic hydrogenation) are generally mild and compatible with the methyl ester functional

group.
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Stage 1: Esterification Stage 2: Nitro Group Reduction

MeOH, H2S0a4 (cat.) Hz, Pd/C or Raney Ni
3-Nitro-4,5-difluorobenzoic Acid |¢>| Methyl 3-nitro-4,5-difluorobenzoate |—M>| Methyl 3-amino-4,5-difluorobenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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